Cas no 34113-69-4 (4-Chloro-3-hydroxybenzoic acid)

• Product Name: 4-Chloro-3-hydroxybenzoic acid
• CAS No: 34113-69-4
• MF: C₇H₅ClO₃
• MW: 172.565801382065
• MDL: MFCD00153892
• CID: 54189
• PubChem ID: 141872
• Update Time: 2025-10-28

4-Chloro-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-hydroxybenzoic acid
• 3-hydroxy-4-chloro-benzoic acid
• 4-Chlor-3-hydroxy-benzoesaeure
• 4-chloro-3-hydroxy-benzoic acid
• 5-Carboxy-2-chlorophenol
• Benzoic acid,4-chloro-3-hydroxy
• 3-Hydroxy-4-chlorobenzoicacid
• Benzoic acid, 4-chloro-3-hydroxy-
• SCPUNJAMWFAYED-UHFFFAOYSA-N
• 4-Chloro-3-hydroxybenzoicacid
• PubChem14051
• KSC497M3N
• 3-hydroxy-4-chlorobenzoic acid
• 4-chloro-3-hydroxy benzoic acid
• 4-Chloro-3-hydroxybenzoic acid #
• BCP27228
• SBB008503
• CL8114
• WT1644
• AB04116
• TRA0079865
• J-515006
• CS-W005466
• FT-0600481
• DTXSID60187705
• 34113-69-4
• Z1201619372
• EN300-101007
• A6019
• SCHEMBL1121596
• MFCD00153892
• AC-26019
• AKOS005145985
• FS-2690
• AM20050058
• SY021851
• DB-006756

• MDL： MFCD00153892
• Inchi： 1S/C7H5ClO3/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,9H,(H,10,11)
• InChI Key： SCPUNJAMWFAYED-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=CC=1O

Computed Properties

• Exact Mass: 171.99300
• Monoisotopic Mass: 171.992722
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.536
• Melting Point: 209-217°C
• Boiling Point: 457.8℃ at 760 mmHg
• Flash Point: 162.7°C
• Refractive Index: 1.629
• PSA: 57.53000
• LogP: 1.74380

4-Chloro-3-hydroxybenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-Chloro-3-hydroxybenzoic acid

Recent Advances in the Research of 4-Chloro-3-hydroxybenzoic acid (CAS: 34113-69-4)

4-Chloro-3-hydroxybenzoic acid (CAS: 34113-69-4) is a chlorinated hydroxybenzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis, antimicrobial activity, and potential therapeutic uses. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, as well as its intrinsic biological properties. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in medicine.

One of the most notable advancements in the study of 4-Chloro-3-hydroxybenzoic acid is its application in the synthesis of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers synthesized a series of analogs and evaluated their efficacy, revealing that the chloro and hydroxy functional groups play a critical role in enhancing antibacterial activity. These findings suggest that 4-Chloro-3-hydroxybenzoic acid could serve as a promising scaffold for developing next-generation antibiotics.

In addition to its antimicrobial potential, recent research has also investigated the compound's role in cancer therapy. A study conducted by a team at the National Cancer Institute (2024) explored the cytotoxic effects of 4-Chloro-3-hydroxybenzoic acid derivatives on various cancer cell lines. The results indicated that certain derivatives induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT/mTOR axis. This research opens new avenues for the development of targeted cancer therapies, particularly for tumors that are resistant to conventional treatments.

Another area of interest is the compound's potential as an anti-inflammatory agent. A 2023 publication in Bioorganic & Medicinal Chemistry Letters reported that 4-Chloro-3-hydroxybenzoic acid derivatives exhibit significant inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6. These effects were observed in both in vitro and in vivo models, suggesting that the compound could be a valuable candidate for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

From a chemical perspective, recent studies have also focused on optimizing the synthesis of 4-Chloro-3-hydroxybenzoic acid to improve yield and purity. A 2024 paper in Organic Process Research & Development described a novel catalytic method that significantly reduces the use of hazardous reagents while maintaining high efficiency. This advancement not only enhances the sustainability of the synthesis process but also makes the compound more accessible for large-scale pharmaceutical applications.

In conclusion, 4-Chloro-3-hydroxybenzoic acid (CAS: 34113-69-4) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with its utility as a synthetic intermediate, make it a valuable asset in the development of new therapeutic agents. Future research should focus on further elucidating its mechanisms of action and exploring its potential in combination therapies. The ongoing studies underscore the importance of this compound in addressing some of the most pressing challenges in modern medicine, from antibiotic resistance to cancer treatment.